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Compound of Interest

Compound Name: Temodox

Cat. No.: B1682016

An in-depth technical guide on the physical and chemical properties of Temodox is not
currently feasible due to the limited publicly available experimental data. While computational
data provides a basic profile, crucial experimental values for properties such as melting point,
boiling point, and solubility remain largely unreported in accessible scientific literature. This
report summarizes the existing information and highlights the significant gaps in the current
knowledge base.

Chemical Identity and Computed Properties

Temodox, also known by its synonym CP-22341, is a quinoxaline derivative with the chemical
formula C12H12N20s5.[1] Its fundamental chemical identifiers and computed physicochemical
properties are detailed in Table 1. These values are derived from computational models and
provide a theoretical foundation for its chemical behavior.
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Property Value Source

2-hydroxyethyl 3-methyl-4-

IUPAC Name oxido-1-oxoquinoxalin-1-ium-2-  PubChem[1]
carboxylate

Molecular Formula C12H12N20s5 PubChem[1]

Molecular Weight 264.23 g/mol PubChem[1]

CC1=C(--INVALID-LINK--

Canonical SMILES C2=CC=CC=C2N1[0-])C(=0) PubChem[1]
OCCO
LCXUVCBDYBZRGC-
InChl Key PubChem[1]
UHFFFAOYSA-N
CAS Number 34499-96-2 PubChem[1]
XLogP3 -0.2 PubChem[1]
Polar Surface Area 92.9 A2 PubChem[1]

Table 1. Chemical Identifiers and Computed Physicochemical Properties of Temodox. These
properties are computationally generated and provide a preliminary understanding of the
molecule.

Experimental Data: A Notable Absence

A comprehensive search of scientific databases and chemical repositories reveals a significant
lack of experimentally determined physical and chemical properties for Temodox. Key
experimental data points that are crucial for drug development and research, such as:

» Melting Point: The temperature at which the substance transitions from a solid to a liquid
state.

» Boiling Point: The temperature at which the vapor pressure of the liquid equals the pressure
surrounding the liquid.
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e Agueous Solubility: The concentration of the compound in a saturated solution with water at
a specific temperature.

e pKa: The acid dissociation constant, which indicates the strength of an acid in solution.

 Stability Data: Information on the compound's degradation profile under various conditions
(e.g., pH, temperature, light).

e Spectroscopic Data (NMR, IR, UV-Vis): Data that provides detailed information about the
molecular structure and electronic properties.

are not readily available in the public domain. This absence of empirical data severely limits the
ability to construct a detailed technical guide as requested.

Synthesis, Mechanism of Action, and Biological
Activity

Similarly, detailed information regarding the synthesis of Temodox, its specific mechanism of
action, and comprehensive biological activity data is not extensively documented in accessible
literature. While it is listed as having potential therapeutic uses, the underlying experimental
protocols and signaling pathways associated with its biological effects are not described in a
way that would allow for the creation of the requested in-depth guide and visualizations. The
search results were predominantly populated with information regarding other drugs, such as
Tamoxifen and Temozolomide, indicating a disparity in the research focus on these compounds
compared to Temodox.

Conclusion

The creation of an in-depth technical guide or whitepaper on the core physical and chemical
properties of Temodox, complete with experimental protocols and detailed visualizations, is not
possible with the currently available information. The existing data is limited to computational
predictions of its basic properties. To fulfill the requirements of such a guide, further
experimental investigation into the physicochemical properties, synthesis, and biological activity
of Temodox is necessary. Without such research, a comprehensive understanding of this
compound remains elusive to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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